methyl 3-[(2-methyl-5-oxo-1,4-diazepan-1-yl)carbonyl]benzoate

• IUPAC Name: methyl 3-(2-methyl-5-oxo-1,4-diazepane-1-carbonyl)benzoate
• InChI: InChI=1S/C15H18N2O4/c1-10-9-16-13(18)6-7-17(10)14(19)11-4-3-5-12(8-11)15(20)21-2/h3-5,8,10H,6-7,9H2,1-2H3,(H,16,18)
• InChI Key: ZPFZLDHNWUUBGA-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(=O)CCN1C(=O)C2=CC(=CC=C2)C(=O)OC
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

Methyl 3-[(2-methyl-5-oxo-1,4-diazepan-1-yl)carbonyl]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a member of the benzodiazepine family, which is known for its ability to modulate the activity of the central nervous system.

Mechanism of Action

The mechanism of action of methyl 3-[(2-methyl-5-oxo-1,4-diazepan-1-yl)carbonyl]benzoate is believed to involve its interaction with GABA receptors. Specifically, this compound is thought to bind to the benzodiazepine site of the receptor, which enhances the activity of GABA. This results in a decrease in neuronal excitability and anxiolytic effects.
Biochemical and Physiological Effects:
Methyl 3-[(2-methyl-5-oxo-1,4-diazepan-1-yl)carbonyl]benzoate has been shown to have a range of biochemical and physiological effects. It has been demonstrated to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease. Furthermore, it has been shown to have anxiolytic effects in animal models of anxiety disorders.

Advantages and Limitations for Lab Experiments

Methyl 3-[(2-methyl-5-oxo-1,4-diazepan-1-yl)carbonyl]benzoate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a well-defined mechanism of action. However, there are also limitations to its use in lab experiments. For example, it can be difficult to obtain sufficient quantities of this compound for large-scale experiments, and its effects can be highly dependent on the specific cell or tissue type being studied.

Future Directions

There are several future directions for research on methyl 3-[(2-methyl-5-oxo-1,4-diazepan-1-yl)carbonyl]benzoate. One potential area of investigation is the development of more potent analogs of this compound for use in cancer therapy. Another area of interest is the study of the effects of this compound on other neurotransmitter systems in the brain. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of this compound in order to optimize its use in clinical settings.

Synthesis Methods

The synthesis of methyl 3-[(2-methyl-5-oxo-1,4-diazepan-1-yl)carbonyl]benzoate involves the reaction of 3-carbomethoxybenzoyl chloride with 2-amino-5-methyl-1,4-diazepane in the presence of a base such as triethylamine. This reaction results in the formation of the desired product, which can be purified by recrystallization or column chromatography.

Scientific Research Applications

Methyl 3-[(2-methyl-5-oxo-1,4-diazepan-1-yl)carbonyl]benzoate has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant activity against a range of diseases including cancer, Alzheimer's disease, and anxiety disorders. In addition, this compound has been used as a tool in the study of GABA (gamma-aminobutyric acid) receptors, which play a critical role in the regulation of the central nervous system.